3-(4-chlorophenyl)-8-fluoro-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 10-(4-chlorophenyl)-4-fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C17H14ClFN2OS/c1-17-9-14(13-8-11(19)4-7-15(13)22-17)20-16(23)21(17)12-5-2-10(18)3-6-12/h2-8,14H,9H2,1H3,(H,20,23)
• InChI Key: DTRBABCEGJGKOA-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)F)NC(=S)N2C4=CC=C(C=C4)Cl
• Molecular Formula: C17H14ClFN2OS
• Molecular Weight: 348.8 g/mol

Description

3-(4-chlorophenyl)-8-fluoro-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C17H14ClFN2OS and its molecular weight is 348.82. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antimicrobial Evaluation : A related compound with a 1,3,4-oxadiazoline ring system has been synthesized and evaluated for its antimicrobial activities. Some of these compounds exhibited promising antimicrobial properties (JagadeeshPrasad et al., 2015).

• Anti-inflammatory Activities : Similar compounds with a 1,3,4-oxadiaxole-thione structure have been synthesized and evaluated for their anti-inflammatory activities, showing significant results in carrageenan footpad edema tests (Koksal et al., 2013).

• Spectroscopic Studies and Tautomerism Analysis : A hybrid compound involving 1,3,4-oxadiazole-thione has been characterized using spectroscopic methods. The study includes analysis of thione-thiol tautomeric equilibria, providing insights into the molecular structure and electronic properties of such compounds (Soliman et al., 2015).

• α-Glucosidase Inhibitory Potential : N-aryl/aralkyl derivatives of a related 1,3,4-oxadiazole compound have been synthesized and evaluated for their α-glucosidase inhibitory potential, suggesting their potential use in managing diabetes (Iftikhar et al., 2019).

• Antiviral Activity : 5-(4-Chlorophenyl)-1,3,4-Thiadiazole derivatives have been synthesized and tested for antiviral activity against tobacco mosaic virus, indicating potential use in virology (Chen et al., 2010).

• Corrosion Inhibition Efficiency : Oxadiazole derivatives have been tested for their efficiency in inhibiting corrosion on mild steel, suggesting applications in material science and engineering (Kalia et al., 2020).

• Anticancer and Antimicrobial Agents : Compounds incorporating 1,3-oxazole and 1,3,4-oxadiazole structures have been synthesized and evaluated for their anticancer and antimicrobial properties, showing promising results (Katariya et al., 2021).

• Antioxidant and Antimicrobial Activity : A compound with a 1,3,4-oxadiazole structure was synthesized and analyzed for its antioxidant and antimicrobial activity, highlighting its potential in pharmaceutical research (Eryılmaz et al., 2016).